Cas no 2137764-68-0 (1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl-
• CAS No: 2137764-68-0
• MF: C₉H₁₁N₇
• MW: 217.230539560318
• CID: 5279015
• Update Time: 2025-06-22

1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl-

• Inchi： 1S/C9H11N7/c1-6-13-8(15-11)7-5-12-16(4-2-3-10)9(7)14-6/h5H,2,4,11H2,1H3,(H,13,14,15)
• InChI Key： RHWWYHBBWQIJQT-UHFFFAOYSA-N
• SMILES： C1(C)=NC(NN)=C2C=NN(CCC#N)C2=N1

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl-

Introduction to 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- (CAS No. 2137764-68-0) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- (CAS No. 2137764-68-0) represents a fascinating class of heterocyclic scaffolds that have garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, characterized by a fused pyrazolo[3,4-d]pyrimidine core with a hydrazinyl substituent at the 4-position and a methyl group at the 6-position, exhibits remarkable potential due to its unique electronic and steric properties. The presence of these functional groups not only enhances its solubility and bioavailability but also facilitates diverse chemical modifications, making it a versatile building block for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the significance of 1H-Pyrazolo[3,4-d]pyrimidine derivatives in addressing various biological targets. The pyrazolo[3,4-d]pyrimidine scaffold is known for its ability to interact with multiple pharmacophores, which has been exploited in the design of kinase inhibitors, antiviral agents, and anticancer drugs. Specifically, the hydrazinyl moiety at the 4-position introduces a reactive site that can participate in covalent bond formation with biological targets, enhancing drug potency and selectivity. This feature has been particularly useful in developing targeted therapies for diseases such as cancer and infectious disorders.

In the realm of oncology research, 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- has emerged as a promising candidate for inhibiting aberrantly activated kinases that drive tumor growth and progression. Studies have demonstrated that this compound can selectively bind to and inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are often overexpressed in various malignancies. The hydrazinyl group enables covalent interactions with key residues in the active site of these kinases, leading to irreversible inhibition and prolonged therapeutic effects. Furthermore, the methyl substituent at the 6-position modulates the steric environment around the binding pocket, improving binding affinity and reducing off-target effects.

Another notable application of this compound lies in its potential as an antiviral agent. The pyrazolo[3,4-d]pyrimidine core is structurally analogous to certain nucleoside analogs that have been successfully used in treating viral infections. By leveraging this structural similarity, researchers have explored its efficacy against viruses such as HIV and hepatitis C. Preliminary studies indicate that 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and transcription. The hydrazinyl group further enhances its antiviral activity by facilitating stable interactions with viral proteins, thereby disrupting viral life cycles.

The compound's versatility also extends to its role as a precursor in synthesizing more complex derivatives with tailored biological activities. Researchers have utilized 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-hydrazinyl-6-methyl- as a starting material for generating libraries of analogs through functional group transformations such as alkylation, acylation, and cyclization. These derivatives have been screened for their pharmacological properties against a wide range of targets including enzymes, receptors, and ion channels. The hydrazinyl group serves as a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of their compounds.

The growing interest in 1H-Pyrazolo[3,4-d]pyrimidine derivatives has spurred numerous computational studies aimed at understanding their molecular interactions at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how these compounds bind to biological targets and modulate their activity. These studies have not only helped in rationalizing structure-activity relationships but also guided the design of next-generation inhibitors with improved efficacy and reduced toxicity.

Moreover, the development of novel synthetic methodologies has been instrumental in facilitating access to complex derivatives of this scaffold. Transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazolo[3,4-d]pyrimidine core under mild conditions. These methods have allowed for rapid diversification of the compound library while maintaining high yields and purity standards required for preclinical studies.

In conclusion,1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, CAS No.2137764-68-0, represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for developing targeted therapies against various diseases including cancer and viral infections. The ongoing research efforts focused on optimizing its chemical properties and exploring new synthetic routes underscore its importance as a cornerstone in modern drug discovery endeavors.